Cas no 1806656-59-6 (3-(2-Iodo-3-(trifluoromethylthio)phenyl)propanal)

• Product Name: 3-(2-Iodo-3-(trifluoromethylthio)phenyl)propanal
• CAS No: 1806656-59-6
• MF: C₁₀H₈F₃IOS
• MW: 360.134604454041
• CID: 4964582
• Update Time: 2025-05-24

3-(2-Iodo-3-(trifluoromethylthio)phenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2-Iodo-3-(trifluoromethylthio)phenyl)propanal

• Inchi： 1S/C10H8F3IOS/c11-10(12,13)16-8-5-1-3-7(9(8)14)4-2-6-15/h1,3,5-6H,2,4H2
• InChI Key： AZSLGEZOCONBDH-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1CCC=O)SC(F)(F)F

Computed Properties

• Exact Mass: 359.92927 g/mol
• Monoisotopic Mass: 359.92927 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 360.14
• XLogP3: 4
• Topological Polar Surface Area: 42.4

Additional information on 3-(2-Iodo-3-(trifluoromethylthio)phenyl)propanal

Comprehensive Overview of 3-(2-Iodo-3-(trifluoromethylthio)phenyl)propanal (CAS No. 1806656-59-6)

3-(2-Iodo-3-(trifluoromethylthio)phenyl)propanal (CAS No. 1806656-59-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and advanced material science. This compound, characterized by its unique iodo and trifluoromethylthio functional groups, serves as a critical intermediate in the synthesis of complex molecules. Its structural features make it particularly valuable for applications in drug discovery, agrochemical development, and flavors & fragrances. Researchers and industry professionals are increasingly exploring its potential due to its versatility and reactivity.

The growing interest in 3-(2-Iodo-3-(trifluoromethylthio)phenyl)propanal is reflected in the surge of online searches related to "CAS 1806656-59-6 applications", "synthesis of trifluoromethylthio compounds", and "iodo-phenyl derivatives in pharmaceuticals". These trends highlight the compound's relevance in cutting-edge research. Its trifluoromethylthio group is particularly noteworthy, as it is known to enhance the metabolic stability and bioavailability of drug candidates, making it a hot topic in medicinal chemistry.

From a synthetic perspective, 3-(2-Iodo-3-(trifluoromethylthio)phenyl)propanal offers a robust platform for further chemical modifications. The presence of the iodo substituent allows for efficient cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in constructing complex molecular architectures. This adaptability aligns with the current demand for green chemistry and sustainable synthesis, as researchers seek to minimize waste and improve reaction efficiencies.

In the realm of flavors and fragrances, this compound's aldehyde functionality opens doors to creating novel aromatic profiles. The trifluoromethylthio moiety can impart unique olfactory characteristics, making it a subject of interest for perfumers and food scientists alike. Searches like "trifluoromethylthio in fragrance design" and "aldehyde derivatives in flavor chemistry" underscore its potential in these creative industries.

Another area where 3-(2-Iodo-3-(trifluoromethylthio)phenyl)propanal shines is in agrochemical research. The compound's structural motifs are frequently found in pesticides and herbicides, where the trifluoromethylthio group enhances efficacy and environmental stability. This has led to increased inquiries about "CAS 1806656-59-6 in crop protection" and "iodo-phenyl agrochemicals", reflecting its importance in addressing global food security challenges.

Quality control and analytical characterization of 3-(2-Iodo-3-(trifluoromethylthio)phenyl)propanal are also critical topics. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and consistency. These methods are frequently searched alongside the compound's name, indicating a strong interest in "analytical methods for CAS 1806656-59-6" and "quality standards for iodo-phenyl compounds".

Looking ahead, the demand for 3-(2-Iodo-3-(trifluoromethylthio)phenyl)propanal is expected to rise, driven by its multifaceted applications and the ongoing need for innovative chemical solutions. Its role in high-value chemical synthesis and specialty materials positions it as a compound of enduring significance. As research continues to uncover new uses, this molecule will likely remain at the forefront of scientific and industrial advancements.